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Compound of Interest

Compound Name: Cervinomycin A1

Cat. No.: B1235111

Essential Safety and Handling Guide for
Cervinomycin Al

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Cervinomycin Al. The following
procedures are designed to ensure a safe laboratory environment and proper management of
this compound.

Hazard Identification and GHS Classification

Cervinomycin Al is classified with the following hazards according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS):

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 2 H300: Fatal if swallowed

Short-term (acute) aquatic ) o
H400: Very toxic to aquatic life

hazard
Long-term (chronic) aquatic 1 H410: Very toxic to aquatic life
hazard with long lasting effects

Signal Word: Danger
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Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following personal protective equipment
must be worn when handling Cervinomycin Al.

Protection Type Recommended Equipment

Eye/Face Protection Chemical safety goggles or face shield.

- Hand Protection: Compatible chemical-
resistant gloves (e.g., nitrile rubber). - Body

Skin Protection Protection: Laboratory coat. In case of potential
for significant exposure, wear chemically

impervious overalls.

For operations where dust may be generated, a

NIOSH-approved particulate respirator is
Respiratory Protection recommended. If working in a poorly ventilated

area, a self-contained breathing apparatus

should be used.

Safe Handling Procedures

Adherence to the following operational steps is mandatory to prevent contamination and
accidental exposure.

e Engineering Controls:

o Work in a well-ventilated area. A chemical fume hood is required for all procedures
involving the handling of solid Cervinomycin Al or preparation of solutions.

e Procedural Steps:
o Avoid contact with skin and eyes.
o Avoid the formation of dust and aerosols.

o Do not eat, drink, or smoke in areas where Cervinomycin Al is handled or stored.
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o Wash hands thoroughly after handling.

e Storage:

o Store in a tightly closed container in a dry and well-ventilated place.

o Store locked up.

Emergency Procedures

Immediate and appropriate response is crucial in the event of an emergency.

Emergency Situation

First Aid and Response Measures

If Swallowed

Immediately call a POISON CENTER or

doctor/physician. Rinse mouth.

In Case of Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower.

In Case of Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.

Move person into fresh air. If not breathing, give

If Inhaled o o o
artificial respiration. Consult a physician.
Evacuate the danger area. Avoid dust formation.
Do not let product enter drains. Cover drains.
Spil Collect, bind, and pump off spills. Observe
pi

possible material restrictions. Wear a self-
contained breathing apparatus. Wear suitable

protective clothing to prevent skin contact.

Disposal Plan

Proper disposal of Cervinomycin Al and its containers is essential to prevent environmental

contamination.
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» Waste Material: Dispose of waste material in accordance with national and local regulations.
Do not mix with other waste.

» Contaminated Packaging: Handle uncleaned containers like the product itself. Dispose of
contents and container to an approved waste disposal plant.

Physicochemical Properties

Property Value
Appearance Yellow powder[1]
Molecular Formula C29H23NOg[1]
Molecular Weight 529.51 g/mol [1]
CAS Number 82658-23-9[2][3]

Soluble in DMSO, MeOH, CHCIs, benzene.

Solubility )
Insoluble in H20, hexane.[1]

To the best of our knowledge, the chemical, physical, and toxicological properties have not
been thoroughly investigated.

Preparation Handling Cleanup & Disposal
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Caption: Standard workflow for handling Cervinomycin Al.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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